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Compound of Interest

Compound Name:
1-(Chloroacetyl)-2-

(trifluoroacetyl)hydrazine

Cat. No.: B023811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide is a specialized chemical compound primarily

utilized as a key intermediate in multi-step organic synthesis. Its structural features, namely the

reactive chloroacetyl group and the electron-withdrawing trifluoroacetyl moiety, make it a

valuable building block in the pharmaceutical industry. This technical guide provides a

comprehensive overview of its chemical properties, a detailed experimental protocol for its

synthesis, and its role in the production of therapeutic agents. Notably, this compound is a

critical precursor in the synthesis of Sitagliptin, a well-known DPP-4 inhibitor for the treatment

of type 2 diabetes.[1][2][3]

Chemical and Physical Properties
The physical and chemical properties of N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide are

summarized in the table below for easy reference.
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Property Value

IUPAC Name
N'-(2-chloroacetyl)-2,2,2-

trifluoroacetohydrazide[1]

Synonyms

1-(Chloroacetyl)-2-(trifluoroacetyl)hydrazine,

2,2,2-Trifluoroacetic Acid 2-(2-

Chloroacetyl)hydrazide[1][3]

CAS Number 762240-99-3[1]

Molecular Formula C₄H₄ClF₃N₂O₂[3]

Molecular Weight 204.54 g/mol

Appearance White to Off-White Solid[3]

Purity >95%[4]

Storage Temperature -20°C, stored under nitrogen[5]

Synthesis
The synthesis of N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide is typically achieved through

a two-step process commencing with hydrazine hydrate.[6]

Synthesis Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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